6-Benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine
Overview
Description
“6-Benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine” is a chemical compound with the molecular formula C13H18N2O . It is also known as “{6-benzyl-6-azaspiro[3.4]octan-8-yl}methanamine” with a CAS Number of 1989672-46-9 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H18N2O . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 218.29 g/mol. The compound is a solid at room temperature . More detailed physical and chemical properties may be found in specialized chemical databases or safety data sheets.Scientific Research Applications
Electrophilic Amination and Synthesis Applications
Electrophilic Amination of C-H-Acidic Compounds : A study explored the reactions of 1-oxa-2-azaspiro[2.5]octane with malonic and cyanoacetic acid derivatives, among others, resulting in the introduction of a 1-hydroxycyclohexylamino group at the acidic position. This process facilitates multiple stabilisation reactions, including intramolecular nucleophilic attacks, leading to the formation of disubstituted 1,4-diazaspiro[4.5]decanones and other compounds through novel reaction pathways (Andreae et al., 1992).
Chiral Heterospirocyclic Synthons for Peptide Synthesis : Research on the synthesis of chiral heterospirocyclic 2H-azirin-3-amines, including derivatives of 6-benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine, highlighted their utility in peptide synthesis. These synthons were used to produce tetrapeptide and dipeptide derivatives, showcasing the compound's versatility in constructing complex organic molecules (Stamm et al., 2003).
Drug Discovery and Development
- Construction of Multifunctional Modules : A study highlighted the synthesis of new classes of thia/oxa-azaspiro[3.4]octanes, designed as multifunctional, structurally diverse modules for drug discovery. These spirocycles, including this compound derivatives, offer a novel scaffold for developing new therapeutic agents (Li et al., 2013).
Advanced Organic Synthesis Techniques
- Synthesis of Spirocyclic Oxetane-Fused Benzimidazole : Research into the synthesis of spirocyclic oxetanes, including 2-oxa-7-azaspiro[3.5]nonane and related compounds, demonstrated innovative approaches to constructing complex molecular architectures. These methodologies enable the generation of novel tetracyclic systems, showcasing the compound's utility in advanced organic synthesis (Gurry et al., 2015).
Safety and Hazards
The safety information for “6-Benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine” indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
7-benzyl-2-oxa-7-azaspiro[3.4]octan-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c14-12-7-15(8-13(12)9-16-10-13)6-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLMKHEIMRUSUMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2(CN1CC3=CC=CC=C3)COC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50744260 | |
Record name | 6-Benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50744260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
219869-44-0 | |
Record name | 6-Benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50744260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.